N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}furan-2-carboxamide

• IUPAC Name: N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C17H20N2O2/c20-17(16-4-3-13-21-16)18-10-9-14-5-7-15(8-6-14)19-11-1-2-12-19/h3-8,13H,1-2,9-12H2,(H,18,20)
• InChI Key: YPZHDBQQPMZDRK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)CCNC(=O)C3=CC=CO3
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• CAS No.: 952993-05-4

Description

Pyrrolidine is a five-membered nitrogen heterocycle. It’s widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The furan component is a five-membered aromatic ring with four carbon atoms and one oxygen.

Molecular Structure Analysis

The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization. The furan ring, on the other hand, is an aromatic ring that can participate in pi stacking interactions.

Scientific Research Applications

N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}furan-2-carboxamide has been studied for a variety of scientific research applications, including anti-inflammatory, anti-cancer, and anti-microbial activities. This compound has been found to be effective against a variety of cancer cell lines, including breast, lung, and prostate cancer. In addition, this compound has been studied for its anti-inflammatory and anti-microbial activities, and has been found to be effective against a variety of bacterial and fungal infections.

Mechanism of Action

The exact mechanism of action of N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}furan-2-carboxamide is not yet fully understood, but it is believed to act on a variety of molecular targets. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of inflammation and cell survival. In addition, this compound has been shown to induce apoptosis in cancer cells by targeting the mitochondrial membrane potential, and to inhibit the activity of bacterial and fungal enzymes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to reduce inflammation and reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes. In addition, this compound has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and to reduce the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}furan-2-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize, is cost-effective, and has a wide range of biological activities. In addition, this compound has a low toxicity profile and is well-tolerated by cells. However, there are some limitations to using this compound in lab experiments. This compound is not water-soluble, so it must be dissolved in organic solvents before use. In addition, this compound is not very stable and must be stored in a cool, dark place.

Future Directions

There are a variety of potential future directions for the use of N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}furan-2-carboxamide in scientific research. This compound could be further studied for its anti-inflammatory, anti-cancer, and anti-microbial activities. In addition, this compound could be used to develop new drugs and therapies for a variety of diseases, including cancer, inflammatory diseases, and infectious diseases. This compound could also be used to develop new diagnostic tests and biomarkers for a variety of diseases. Finally, this compound could be used in drug delivery systems to target specific cells, tissues, or organs.

Synthesis Methods

N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}furan-2-carboxamide can be synthesized through a multi-step synthesis process, beginning with the condensation of 4-chloro-2-nitrophenol and pyrrolidine to form 4-(pyrrolidin-1-yl)phenol. This intermediate is then reacted with furan-2-carboxylic acid in the presence of p-toluenesulfonic acid to yield this compound. This synthesis process has been well documented and is relatively simple and cost-effective.